Cas no 177648-99-6 (3,6-Di(1H-imidazol-1-yl)pyridazine)

• Product Name: 3,6-Di(1H-imidazol-1-yl)pyridazine
• CAS No: 177648-99-6
• MF: C₁₀H₈N₆
• MW: 212.210720062256
• MDL: MFCD09475834
• CID: 134534
• PubChem ID: 12698878
• Update Time: 2025-04-19

3,6-Di(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-Di(1H-imidazol-1-yl)pyridazine
• 3,6-di(imidazol-1-yl)pyridazine
• Pyridazine, 3,6-di-1H-imidazol-1-yl-
• 3,6-bis(1-imidazolyl)pyridazine
• 3,6-bis(imidazol-1-yl)pyridazine
• 3,6-bis(imidazolyl)pyridazine
• ACMC-209ed4
• ANW-22886
• CTK0H3522
• AKOS015854220
• DTXSID40507301
• YSZC1594
• 3,6-bis(1H-imidazol-1-yl)pyridazine
• CHEMBL4893391
• MFCD09475834
• A812282
• 177648-99-6
• FT-0736150
• BS-21832
• CS-0170226
• C10H8N6
• Pyridazine,3,6-di-1H-imidazol-1-yl-
• 3,6-Di(1H-imidazol-1-yl)pyridazine98%
• 3,6-Di(1H-imidazol-1-yl)pyridazine 98%
• DB-028303
• G71581
• STL470580

• MDL： MFCD09475834
• Inchi： 1S/C10H8N6/c1-2-10(16-6-4-12-8-16)14-13-9(1)15-5-3-11-7-15/h1-8H
• InChI Key： HGHPOOTWIHFSSF-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1=CC=C(N=N1)N1C=NC=C1

Computed Properties

• Exact Mass: 212.08100
• Monoisotopic Mass: 212.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 528.9°Cat760mmHg
• Flash Point: 273.7°C
• Refractive Index: 1.76
• PSA: 61.42000
• LogP: 0.84800

3,6-Di(1H-imidazol-1-yl)pyridazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：